4-((2,5-Dichlorophenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(2,5-dichloroanilino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C15H19Cl2N3O3/c1-19-4-6-20(7-5-19)13(15(22)23)9-14(21)18-12-8-10(16)2-3-11(12)17/h2-3,8,13H,4-7,9H2,1H3,(H,18,21)(H,22,23)
• InChI Key: XSXDLSUUIBLWRW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CC(=O)NC2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C15H19Cl2N3O3
• Molecular Weight: 360.2 g/mol

Description

4-((2,5-Dichlorophenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid, also known as DAAO inhibitor, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound has been shown to have a significant impact on various biological processes, making it a promising candidate for future research.

Scientific Research Applications

Molecular Docking and Biological Activities

The compound 4-((2,5-Dichlorophenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid, along with its derivatives, has been the subject of various scientific studies, focusing on molecular docking, vibrational, structural, electronic, and optical properties. A notable study investigated the spectroscopic and structural characteristics of similar butanoic acid derivatives, employing experimental (FT-IR and FT-Raman) spectra and theoretical (DFT) calculations. This research highlighted the molecules' stability, deriving from hyper-conjugative interactions and charge delocalization, analyzed using natural bond orbital (NBO) analysis. It was discovered that these compounds exhibit promising nonlinear optical material properties due to their dipole moment and first hyperpolarizabilities. Additionally, theoretical Ultraviolet–Visible (UV-Vis) spectra analysis, utilizing the TD-DFT method, alongside Auto-dock studies, suggested significant biological activities, particularly as inhibitors of the Placenta growth factor (PIGF-1), underlining their potential pharmacological importance (Vanasundari et al., 2018).

Spectroscopic and Structural Analysis

Further investigations on derivatives, such as 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid, explored the compounds' structure through IR, (1)H NMR, and single crystal X-ray diffraction studies. Vibrational wavenumbers computed using HF and DFT methods, coupled with potential energy distribution analysis, contributed to a comprehensive understanding of the compound's molecular structure. This research emphasized the significance of hyper-conjugative interaction and charge delocalization in determining the molecule's stability. Additionally, molecular electrostatic potential maps performed via DFT method facilitated the elucidation of geometrical parameters, further aligning experimental findings with theoretical predictions (Raju et al., 2015).